Cas no 119141-88-7 (6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole)
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- (S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2- pyridinyl)methyl)sulfinyl)-1H-benzimidazole
- 6-Methoxy-2-[(R)-(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-1H-benzoimidazole
- Esomeprazole
- Esomeprazole(Mg)
- (-)-Omeprazole
- (S) omeprazole
- (S)-(-)-omeprazole
- (S)-5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole
- (S)-Esomeprazole
- (S)-omeprazole
- [14C]-(-)-Omeprazole
- CHEBI:50275
- esomeprazol
- Esomeprazole (INN)
- esomeprazolum
- S-enantiomer of omeprazole
- UNII-N3PA6559FT
- (RelCpd F)
- EsoMaprozole
- Esomeprazole(Na、Mg)
- Esomeprazol EP Impurity F
- 119141-58-6
- EsoMeprazole EC Pellets 22%
- 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
- 6-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
- (s)-5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-3h-benzimidazole
- USRE49340, Rank 8
- berkley and jensen heartburn treatment
- AKOS016001455
- BRD-K61443506-001-01-0
- (S)-5-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- ESOMEPRAZOLE [VANDF]
- Omeprazole S-form
- (5)6-methoxy-2[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
- GTPL5488
- Q553223
- 5-methoxy-2-{(S)-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfinyl}-1H-benzimidazole
- (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
- (5)6-methoxy-2-[[(4-methoxy-3,5dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
- Inexium paranova (TN)
- 1H-Benzimidazole, 5-methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2- pyridinyl)methyl)sulfinyl)-
- Escz
- NS00098762
- H199/18
- Esomeprazole Sodium
- Nexium
- BIDD:GT0020
- 119141-88-7
- CS-0003839
- 1H-BENZIMIDAZOLE, 5-METHOXY-2-((S)-((4-METHOXY-3,5-DIMETHYL-2-PYRIDINYL)METHYL)SULFINYL)-
- (s)-5-methoxy-2-(4-methoxy-3,5-dimethylpyridin-2-ylmethane-sulfinyl)-1h-benzimidazole
- (5)6-methoxy-2[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]1H-benzimidazole
- Perprazole
- 6-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
- Inexium paranova
- Esofag
- Esomeprazole magnesium
- CHEMBL1201320
- DTXSID4044292
- (+)-(5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
- HY-17021
- AS-77669
- ESOMEPRAZOLE [INN]
- N3PA6559FT
- SUBDBMMJDZJVOS-DEOSSOPVSA-N
- Alenia
- A02BC05
- ESOMEPRAZOLE (MART.)
- BDBM586486
- r-(+)-omeprazole
- Omeprazole, (s)-
- (S)-5-Methoxy-2-[(3,5-dimethyl-4-methoxy-2-pyridyl)methylsulfinyl]-1H-benzimidazole
- ESOMEPRAZOLE [MART.]
- SCHEMBL19535
- 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2-pyridyl)methyl)sulfinyl)benzimidazole
- D07917
- (s)-5-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1h-benzimidazole
- Nexiam
- ESOMEPRAZOLE [WHO-DD]
- AM84543
- (S)-5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
- Esomeprazole [INN:BAN]
- 5-methoxy-2-[(S)-[(4-methoxy-3,5-dimethylpyridin-2-yl)methane]sulfinyl]-1H-1,3-benzodiazole
- (5)6-methoxy-2-[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
- (S)-5-Methoxy-2-[(3,5-dimethyl-4-methoxy-2-pyridyl) methylsulfinyl]1-H-benzimidazole
- AKOS015900821
- (5)6-methoxy-2[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
- DB00736
- IZRA 40
- HSDB 8158
- DTXCID10196488
- OMEPRAZOLE S-FORM [MI]
- GLXC-03025
- BRD-K61443506-239-01-6
- BRD-K61443506-236-02-0
- BRD-K61443506-237-01-0
-
- MDL: MFCD28405604
- Inchi: 1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/t24-/m0/s1
- InChI Key: SUBDBMMJDZJVOS-DEOSSOPVSA-N
- SMILES: [S@@](C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C)=CN=1)OC)=O
Computed Properties
- Exact Mass: 345.11487
- Monoisotopic Mass: 345.114712
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 96.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: [155]
- Boiling Point: 600°C at 760 mmHg
- Flash Point: 316.7±32.9 °C
- Refractive Index: 1.669
- PSA: 77.1
- LogP: 3.76540
- Specific Rotation: D20 -155° (c = 0.5 in chloroform)
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,Room Temperature(BD209215)
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160492-25g |
(S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 97% | 25g |
$262 | 2021-08-05 | |
| Chemenu | CM160492-100g |
(S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 97% | 100g |
$795 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S43090-100mg |
Esomeprazole |
119141-88-7 | 99% | 100mg |
¥93.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IN784-100mg |
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole |
119141-88-7 | 99% | 100mg |
228CNY | 2021-05-08 | |
| Fluorochem | 219545-250mg |
S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 95% | 250mg |
£62.00 | 2022-03-01 | |
| Fluorochem | 219545-1g |
S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 95% | 1g |
£187.00 | 2022-03-01 | |
| TRC | E668308-1mg |
(-)-Omeprazole |
119141-88-7 | 1mg |
$ 165.00 | 2023-02-02 | ||
| TRC | E668308-10mg |
(-)-Omeprazole |
119141-88-7 | 10mg |
$ 1305.00 | 2023-02-02 | ||
| DC Chemicals | DCAPI1423-100 mg |
Esomeprazole |
119141-88-7 | >99% | 100mg |
$200.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1423-250 mg |
Esomeprazole |
119141-88-7 | >99% | 250mg |
$400.0 | 2022-02-28 |
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Production Method
Production Method 1
1.2 25 °C → 50 °C; 1 h, 50 °C; 50 °C → 25 °C
1.3 Reagents: Cumene hydroperoxide , Diisopropylethylamine Solvents: Cumene ; 1 h, 25 °C
Production Method 2
1.2 Reagents: Hydrogen peroxide Solvents: Ethyl acetate ; -15 °C; 10 h, -15 °C; 14 h, -13 - -9 °C
Production Method 3
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Raw materials
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Preparation Products
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Suppliers
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Related Literature
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Jianlin Han,Vadim A. Soloshonok,Karel D. Klika,Józef Drabowicz,Alicja Wzorek Chem. Soc. Rev. 2018 47 1307
-
Shiyu Wei,Guochao Xu,Lu Zhang,Jieyu Zhou,Ye Ni Chem. Commun. 2022 58 13246
-
Barbara Kasprzyk-Hordern Chem. Soc. Rev. 2010 39 4466
-
Lu Wang,Yunfeng Chai,Wenquan Zhu,Yuanjiang Pan,Cuirong Sun,Su Zeng Analyst 2017 142 745
-
Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
Additional information on 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
6-Methoxy-2-[(4-Methoxy-3,5-Dimethylpyridin-2-yl)Methanesulfinyl]-1H-1,3-Benzodiazole (CAS No. 119141-88-7): A Comprehensive Overview
The compound 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole (CAS No. 119141-88-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, which combines a benzodiazole core with a methoxy-substituted pyridine moiety linked via a methanesulfinyl bridge. This combination of functional groups makes it a subject of interest for its potential applications in medicinal chemistry and material science.
In recent years, the demand for sulfinyl-containing compounds like CAS 119141-88-7 has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a precursor for proton pump inhibitors (PPIs) or other gastrointestinal therapeutics, given the structural similarities to known drugs in this category. The methoxy and dimethylpyridine groups further enhance its stability and bioavailability, making it a valuable candidate for drug development.
From a synthetic chemistry perspective, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole exemplifies the growing trend toward targeted molecular design. Its sulfinyl linkage offers versatility in chemical modifications, enabling researchers to explore novel derivatives with improved pharmacological properties. This aligns with the broader industry focus on precision medicine and small-molecule therapeutics, topics frequently searched in academic and industrial databases.
Environmental and regulatory considerations also play a role in the compound's relevance. Unlike many highly reactive intermediates, CAS 119141-88-7 exhibits moderate stability under standard conditions, reducing handling risks. This characteristic has made it a preferred choice for labs prioritizing green chemistry principles and sustainable synthesis—a hot topic in modern chemical research.
Analytical challenges associated with this compound, such as its chromatographic separation and spectroscopic characterization, have spurred advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques. These methodologies are critical for quality control in pharmaceutical manufacturing, another area where users frequently seek technical insights.
In summary, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole represents a fascinating intersection of structural complexity and practical utility. Its applications span drug discovery, material science, and analytical chemistry, reflecting the interdisciplinary nature of contemporary research. As interest in tailored organic molecules grows, this compound will likely remain a focal point for innovation.
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